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Compound of Interest

Compound Name: AHR 10718

Cat. No.: B1681790

This document provides immediate, essential safety and logistical information for the handling
and disposal of AHR 10718, chemically identified as N,N-bis(2-hydroxyethyl)ethylenediamine
(CAS No. 3197-06-6). The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals.

Chemical Identification:

Identifier Value

Product Name AHR 10718

Chemical Name N,N-bis(2-hydroxyethyl)ethylenediamine
CAS Number 3197-06-6

Hazard Summary:

AHR 10718 is classified as a corrosive substance that can cause severe skin burns and eye
damage.[1][2] It is crucial to adhere to the safety protocols outlined below to minimize risk of
exposure.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment for handling
AHR 10718.
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Protection Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact and

burns.

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended when

handling larger quantities.

To protect eyes from splashes

and severe damage.[1][3]

Skin and Body Protection

Lab coat, closed-toe shoes,
and long pants. For larger
quantities or potential for
significant exposure, chemical-
resistant apron or suit is

advised.

To protect skin from accidental

contact and burns.[1][3]

Respiratory Protection

Use in a well-ventilated area. If
dusts or mists are generated, a
NIOSH-approved respirator

with an appropriate cartridge is

necessary.

To prevent inhalation of irritant

vapors or mists.

Operational and Disposal Plans

Adherence to the following step-by-step procedures is mandatory for all personnel handling

AHR 10718.

Handling and Storage:
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Step

Procedure

1. Preparation

Ensure all necessary PPE is worn correctly
before handling. Work in a well-ventilated area,

preferably a chemical fume hood.

2. Handling

Avoid direct contact with the substance. Do not
breathe dust, fume, gas, mist, vapors, or spray.
[1] Wash hands thoroughly after handling.

3. Storage

Store in a tightly closed, original container in a
cool, dry, and well-ventilated place. Keep away
from incompatible materials. Store in a locked-

up area.[1][3]

4. Spills

In case of a spill, evacuate the area. Wear
appropriate PPE. Absorb the spill with inert
material (e.g., sand, vermiculite) and collect it in

a suitable container for disposal.

Disposal Plan:

Step

Procedure

1. Waste Collection

Collect waste material, including contaminated
absorbent materials and disposable PPE, in a

designated, labeled, and sealed container.

2. Disposal

Dispose of contents and container in
accordance with all local, regional, national, and
international regulations.[1] Do not dispose of
down the drain. Contact a licensed professional

waste disposal service.

3. Contaminated Clothing

Remove and wash contaminated clothing before
reuse.[1][3]

Experimental Workflow
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The following diagram illustrates the standard workflow for safely handling AHR 10718.
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Preparation
- Wear appropriate PPE
- Work in a ventilated area

Proceed with caution

Handling
- Avoid direct contact and inhalation
- Use with caution
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After use //In case of spill fter handling
¥
Storage Decontamination
- Tightly sealed container Generate waste - Wash hands thoroughly
- Cool, dry, ventilated area - Clean work surfaces

Collect spill waste

Waste Collection
- Designated, labeled container

Ready for disposal

Disposal
- Follow local regulations
- Use licensed service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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